Cas no 928212-73-1 ((E)-1-(4-(Benzyloxy)-2-hydroxyphenyl)-3-(4-(benzyloxy)phenyl)prop-2-en-1-one)

• Product Name: (E)-1-(4-(Benzyloxy)-2-hydroxyphenyl)-3-(4-(benzyloxy)phenyl)prop-2-en-1-one
• CAS No: 928212-73-1
• MF: C₂₉H₂₄O₄
• MW: 436.498468399048
• CID: 5053361
• PubChem ID: 5869607
• Update Time: 2025-11-02

(E)-1-(4-(Benzyloxy)-2-hydroxyphenyl)-3-(4-(benzyloxy)phenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2'-Hydroxy-4,4'-bis(benzyloxy)chalcone
• (E)-1-(4-(benzyloxy)-2-hydroxyphenyl)-3-(4-(benzyloxy)phenyl)prop-2-en-1-one
• (E)-1-(2-hydroxy-4-phenylmethoxyphenyl)-3-(4-phenylmethoxyphenyl)prop-2-en-1-one
• (E)-1-(4-(Benzyloxy)-2-hydroxyphenyl)-3-(4-(benzyloxy)phenyl)prop-2-en-1-one

• Inchi： 1S/C29H24O4/c30-28(27-17-16-26(19-29(27)31)33-21-24-9-5-2-6-10-24)18-13-22-11-14-25(15-12-22)32-20-23-7-3-1-4-8-23/h1-19,31H,20-21H2/b18-13+
• InChI Key： OXJNAMHGUAYTFA-QGOAFFKASA-N
• SMILES： O(CC1C=CC=CC=1)C1C=CC(C(/C=C/C2C=CC(=CC=2)OCC2C=CC=CC=2)=O)=C(C=1)O

Computed Properties

• Exact Mass: 436.16745924g/mol
• Monoisotopic Mass: 436.16745924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 55.8

(E)-1-(4-(Benzyloxy)-2-hydroxyphenyl)-3-(4-(benzyloxy)phenyl)prop-2-en-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones

Additional information on (E)-1-(4-(Benzyloxy)-2-hydroxyphenyl)-3-(4-(benzyloxy)phenyl)prop-2-en-1-one

Comprehensive Guide to (E)-1-(4-(Benzyloxy)-2-hydroxyphenyl)-3-(4-(benzyloxy)phenyl)prop-2-en-1-one (CAS No. 928212-73-1): Properties, Applications, and Research Insights

(E)-1-(4-(Benzyloxy)-2-hydroxyphenyl)-3-(4-(benzyloxy)phenyl)prop-2-en-1-one (CAS No. 928212-73-1) is a specialized organic compound with a unique structure that has garnered significant interest in pharmaceutical and materials science research. This chalcone derivative features two benzyloxy groups and a hydroxyphenyl moiety, contributing to its distinct chemical and biological properties. Researchers are increasingly exploring its potential as a bioactive scaffold due to its promising interactions with various biological targets.

The compound's molecular structure, characterized by the α,β-unsaturated ketone system, makes it particularly valuable for studying structure-activity relationships in medicinal chemistry. Recent studies have focused on its potential as a tyrosinase inhibitor, which aligns with current market demands for novel skin-lightening agents and hyperpigmentation treatments. This application has become particularly relevant given the growing global market for cosmeceutical ingredients, projected to reach $61.1 billion by 2027 according to Grand View Research.

From a synthetic chemistry perspective, (E)-1-(4-(Benzyloxy)-2-hydroxyphenyl)-3-(4-(benzyloxy)phenyl)prop-2-en-1-one serves as an important intermediate in the preparation of more complex flavonoid analogs. The presence of protecting groups (benzyloxy) in its structure allows for selective modifications, making it valuable for combinatorial chemistry approaches. This flexibility has led to its use in developing libraries of compounds for high-throughput screening against various disease targets.

In material science applications, the compound's conjugated π-system and phenolic hydroxyl group contribute to interesting photophysical properties. Researchers are investigating its potential in organic electronics, particularly as a building block for OLED materials and molecular sensors. The growing interest in sustainable materials has further increased attention on such bio-based aromatic compounds as alternatives to traditional petroleum-derived materials.

The synthesis of 928212-73-1 typically involves a Claisen-Schmidt condensation between appropriately substituted benzaldehyde and acetophenone derivatives. Recent advancements in green chemistry approaches have focused on optimizing this synthesis using catalytic methods and environmentally benign solvents, addressing the pharmaceutical industry's push toward more sustainable manufacturing practices.

Analytical characterization of this compound presents several interesting challenges and opportunities. The E-configuration of the double bond can be confirmed through NMR spectroscopy, particularly by examining the coupling constants of the vinylic protons. Modern LC-MS techniques have become invaluable for purity assessment, especially given the compound's potential use in drug discovery pipelines where stringent quality standards apply.

Current market trends show growing demand for specialty chemicals like (E)-1-(4-(Benzyloxy)-2-hydroxyphenyl)-3-(4-(benzyloxy)phenyl)prop-2-en-1-one, particularly from the contract research organization (CRO) sector. The compound's price and availability fluctuate based on raw material costs for benzyl chloride and hydroxybenzaldehyde derivatives, with current market prices ranging between $150-$300 per gram for research quantities.

From a regulatory standpoint, while 928212-73-1 is not currently classified as hazardous, proper handling procedures should be followed due to its potential irritant properties. Material safety data sheets (MSDS) typically recommend using personal protective equipment when handling the powder form, reflecting broader industry trends toward enhanced laboratory safety protocols.

Future research directions for this compound are likely to focus on its structure-optimization for specific therapeutic applications. Computational chemistry approaches, particularly molecular docking studies, are being employed to predict its interactions with various enzyme targets. These studies complement experimental work in the growing field of computer-aided drug design, where such privileged structures serve as valuable starting points for lead compound development.

In conclusion, (E)-1-(4-(Benzyloxy)-2-hydroxyphenyl)-3-(4-(benzyloxy)phenyl)prop-2-en-1-one represents an important chemical building block with diverse applications across multiple scientific disciplines. Its continued study contributes to advancements in medicinal chemistry, material science, and analytical methodology, while addressing current industry priorities such as sustainability and targeted therapeutic development.